2,5-Difluoro-4-nitrophenol
Cat. No. B051165
M. Wt: 175.09 g/mol
InChI Key: WOQWWNJQZLYLMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:13](=[O:14])([O-:15])[O-:16].[CH3:23][C:24]#[N:25].[F:1][c:2]1[c:3]([OH:12])[cH:4][c:5]([F:11])[c:6]([N+:8](=[O:9])[O-:10])[cH:7]1.[I:19][CH2:20][CH2:21][CH3:22].[K+:17].[K+:18]>>[F:1][c:2]1[c:3]([O:12][CH2:20][CH2:21][CH3:22])[cH:4][c:5]([F:11])[c:6]([N+:8](=[O:9])[O-:10])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC#N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
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O=[N+]([O-])c1cc(F)c(O)cc1F
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCCI
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CCCOc1cc(F)c([N+](=O)[O-])cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
